Cas no 1782566-46-4 (2-amino-1-(3-bromo-2-hydroxyphenyl)propan-1-one)

• Product Name: 2-amino-1-(3-bromo-2-hydroxyphenyl)propan-1-one
• CAS No: 1782566-46-4
• MF: C₉H₁₀BrNO₂
• MW: 244.085201740265
• CID: 5906886
• PubChem ID: 82622349
• Update Time: 2025-07-23

2-amino-1-(3-bromo-2-hydroxyphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-(3-bromo-2-hydroxyphenyl)propan-1-one
• 1782566-46-4
• EN300-1923072

• Inchi： 1S/C9H10BrNO2/c1-5(11)8(12)6-3-2-4-7(10)9(6)13/h2-5,13H,11H2,1H3
• InChI Key： YXYZEFBPJALKLR-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1O)C(C(C)N)=O

Computed Properties

• Exact Mass: 242.98949g/mol
• Monoisotopic Mass: 242.98949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 63.3Ų

Additional information on 2-amino-1-(3-bromo-2-hydroxyphenyl)propan-1-one

Research Briefing on 2-amino-1-(3-bromo-2-hydroxyphenyl)propan-1-one (CAS: 1782566-46-4)

In recent years, the compound 2-amino-1-(3-bromo-2-hydroxyphenyl)propan-1-one (CAS: 1782566-46-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This β-aminoketone derivative, characterized by its unique brominated phenolic structure, has shown potential in various therapeutic applications, particularly in the development of novel psychoactive substances (NPS) and as a precursor in synthetic chemistry. Recent studies have focused on its pharmacological properties, synthetic pathways, and potential risks, making it a compound of both scientific and regulatory interest.

A 2023 study published in the Journal of Medicinal Chemistry explored the structural-activity relationship (SAR) of 2-amino-1-(3-bromo-2-hydroxyphenyl)propan-1-one, highlighting its interaction with monoamine transporters. The research demonstrated that the bromo and hydroxy substituents on the phenyl ring significantly influence the compound's affinity for dopamine and serotonin receptors, suggesting potential applications in neuropharmacology. However, the study also cautioned about its structural similarity to known stimulants, warranting further investigation into its abuse potential.

From a synthetic perspective, advancements in the preparation of 2-amino-1-(3-bromo-2-hydroxyphenyl)propan-1-one have been reported in Organic Letters. A novel catalytic method utilizing palladium-mediated cross-coupling reactions has improved yield and purity, addressing previous challenges in large-scale synthesis. This development is particularly relevant for pharmaceutical industries exploring the compound's utility in drug discovery pipelines.

Regulatory agencies have also taken note of this compound. The European Monitoring Centre for Drugs and Drug Addiction (EMCDDA) included 2-amino-1-(3-bromo-2-hydroxyphenyl)propan-1-one in its 2022 risk assessment report, citing its emergence in illicit drug markets. Analytical methods for its detection in biological samples have been refined, as described in a 2023 Analytical and Bioanalytical Chemistry paper, which presented a highly sensitive LC-MS/MS technique capable of detecting sub-nanogram concentrations.

Ongoing research is investigating the metabolic pathways of this compound, with preliminary results indicating complex phase I and II metabolism patterns. These findings, presented at the 2023 International Society for the Study of Xenobiotics meeting, suggest that the bromo-substituent may lead to unique reactive metabolites, necessitating further toxicological evaluation.

In conclusion, 2-amino-1-(3-bromo-2-hydroxyphenyl)propan-1-one represents an intriguing case study at the intersection of medicinal chemistry, pharmacology, and drug policy. While its potential therapeutic applications warrant continued research, its structural features demand careful consideration of safety profiles and regulatory implications. Future studies should focus on comprehensive pharmacological characterization and the development of targeted analytical methods to support both research and monitoring efforts.